Cas no 89852-84-6 (3-hydrazinyl-2H-indazole)
3-hydrazinyl-2H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-hydrazinyl-2H-indazole
- 91120-34-2
- 89852-84-6
- 3-hydrazinoindazole
- EN300-1802818
- SCHEMBL11700794
- DTXSID901313144
- AKOS006334427
- 3-hydrazinyl-1H-indazole
-
- Inchi: 1S/C7H8N4/c8-9-7-5-3-1-2-4-6(5)10-11-7/h1-4H,8H2,(H2,9,10,11)
- InChI Key: GKZJNLBPXMVEFK-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(NN)=N1
Computed Properties
- Exact Mass: 148.074896272g/mol
- Monoisotopic Mass: 148.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 66.7Ų
3-hydrazinyl-2H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1802818-0.05g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1802818-0.1g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1802818-0.25g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1802818-0.5g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1802818-1.0g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1802818-2.5g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1802818-5.0g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1802818-10.0g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1802818-1g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1802818-5g |
3-hydrazinyl-2H-indazole |
89852-84-6 | 5g |
$3728.0 | 2023-09-19 |
3-hydrazinyl-2H-indazole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-hydrazinyl-2H-indazole
3-Hydrazinyl-2H-Indazole: A Comprehensive Overview
The compound with CAS No 89852-84-6, commonly referred to as 3-hydrazinyl-2H-indazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their unique structural properties and diverse biological activities. The indazole core, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, serves as a versatile scaffold for the attachment of various functional groups, including the hydrazine moiety in this case.
3-Hydrazinyl-2H-indazole is characterized by its indole-like structure with a hydrazine group attached at the 3-position of the indazole ring. This substitution pattern is crucial as it influences the molecule's electronic properties, reactivity, and potential biological interactions. The presence of the hydrazine group introduces nucleophilic character to the molecule, making it a valuable substrate for various chemical transformations and bioconjugation reactions.
Recent studies have highlighted the potential of indazole derivatives in drug discovery, particularly in the development of anticancer agents. The hydrazine moiety in 3-hydrazinyl-2H-indazole has been shown to enhance the molecule's ability to interact with biological targets, such as protein kinases and other enzymes involved in cancer progression. For instance, researchers have reported that certain analogs of this compound exhibit potent inhibitory activity against key oncogenic pathways, making them promising candidates for further preclinical evaluation.
In addition to its pharmacological applications, 3-hydrazinyl-2H-indazole has also found utility in organic synthesis as a building block for constructing more complex molecules. Its ability to undergo various reactions, such as cycloadditions and condensations, has made it a valuable intermediate in the synthesis of heterocyclic compounds with potential medicinal properties.
From a synthetic perspective, 3-hydrazinyl-2H-indazole can be prepared through several routes, including the reaction of indazoles with hydrazine derivatives under appropriate conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.
The structural versatility and functional diversity of 3-hydrazinyl-2H-indazole make it an intriguing subject for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.
89852-84-6 (3-hydrazinyl-2H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)